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Compound of Interest

Compound Name: Chlorodiisopropylphosphine

Cat. No.: B1205602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of chlorodiisopropylphosphine, a versatile

organophosphorus compound. It covers its chemical structure, physicochemical properties,

synthesis, key reactions, and applications, with a focus on information relevant to research and

development.

Chemical Structure and Properties
Chlorodiisopropylphosphine, with the chemical formula C₆H₁₄ClP, is an organophosphorus

compound where a central phosphorus atom is bonded to two isopropyl groups and one

chlorine atom.[1] It is a colorless to light yellow liquid that is reactive with water and oxygen.[1]

[2] Its structure makes it a valuable precursor for the synthesis of a wide range of phosphine

ligands and other organophosphorus compounds.[2][3]

Below is a diagram illustrating the chemical structure of chlorodiisopropylphosphine.

Caption: Chemical structure of Chlorodiisopropylphosphine.

Physicochemical Data
The following table summarizes the key physicochemical properties of

chlorodiisopropylphosphine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1205602?utm_src=pdf-interest
https://www.benchchem.com/product/b1205602?utm_src=pdf-body
https://www.benchchem.com/product/b1205602?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chlorodiisopropylphosphine
https://en.wikipedia.org/wiki/Chlorodiisopropylphosphine
https://www.chemimpex.com/products/41132
https://www.chemimpex.com/products/41132
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7202728_EN.htm
https://www.benchchem.com/product/b1205602?utm_src=pdf-body
https://www.benchchem.com/product/b1205602?utm_src=pdf-body
https://www.benchchem.com/product/b1205602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₆H₁₄ClP [1][2]

Molecular Weight 152.60 g/mol [1][4]

Appearance
Colorless to slightly yellow

liquid
[2][5]

Density 0.959 g/mL at 25 °C [1][5]

Boiling Point
46-47 °C at 10 mmHg; 69 °C

at 33 mmHg; 158 °C (lit.)
[1][2][5]

Refractive Index n20/D 1.475 (lit.) [6]

Flash Point 4 °C (39.2 °F) - closed cup [6][7]

Solubility Reacts with water [1]

CAS Number 40244-90-4 [1][2]

Synthesis of Chlorodiisopropylphosphine
The primary method for synthesizing chlorodiisopropylphosphine is through the reaction of

phosphorus trichloride (PCl₃) with a Grignard reagent, specifically isopropylmagnesium chloride

((CH₃)₂CHMgCl).[1] This reaction provides a good yield of the monochloro derivative compared

to reactions with less sterically hindered Grignard reagents.[1] Tetrahydrofuran (THF) is a

commonly used solvent for this synthesis.[8]

The overall reaction is as follows: PCl₃ + 2 (CH₃)₂CHMgCl → [(CH₃)₂CH]₂PCl + 2 MgCl₂[1]

Below is a diagram illustrating the synthesis workflow.
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Phosphorus Trichloride (PCl₃)

Grignard Reaction

Isopropylmagnesium Chloride ((CH₃)₂CHMgCl) Tetrahydrofuran (Solvent)

Chlorodiisopropylphosphine ([(CH₃)₂CH]₂PCl) Magnesium Chloride (MgCl₂)

Click to download full resolution via product page

Caption: Synthesis of Chlorodiisopropylphosphine via Grignard Reaction.

Experimental Protocol: Synthesis of
Chlorodiisopropylphosphine
This protocol is based on the Grignard reaction method.[1][8]

Materials:

Phosphorus trichloride (PCl₃)

Isopropylmagnesium chloride ((CH₃)₂CHMgCl) or Magnesium turnings and Isopropyl

chloride

Anhydrous tetrahydrofuran (THF)

Reaction flask (e.g., three-necked round-bottom flask)

Condenser

Dropping funnel

Inert atmosphere (e.g., nitrogen or argon)
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Procedure:

Preparation of Grignard Reagent (if not commercially available):

In a flame-dried, three-necked flask under an inert atmosphere, add magnesium turnings.

Add a small amount of a solution of isopropyl chloride in anhydrous THF to initiate the

reaction (a crystal of iodine can be used as an initiator).

Once the reaction starts, add the remaining isopropyl chloride solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until the magnesium is

consumed.

Reaction with Phosphorus Trichloride:

Cool the freshly prepared Grignard reagent in an ice bath.

Add a solution of phosphorus trichloride in anhydrous THF dropwise to the stirred Grignard

reagent. The molar ratio of PCl₃ to the Grignard reagent should be approximately 1:2.[1]

Control the rate of addition to maintain the reaction temperature. A temperature of -30 °C

has been reported to be optimal.[8]

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional period (e.g., 30 minutes).[8]

Work-up and Purification:

The resulting mixture contains the product and magnesium chloride salts.

Filter the mixture under an inert atmosphere to remove the salts.

Wash the filter cake with anhydrous THF.

Remove the solvent from the filtrate under reduced pressure.
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The crude product can be purified by vacuum distillation to yield pure

chlorodiisopropylphosphine.

Spectroscopic Characterization: The structure and purity of the synthesized

chlorodiisopropylphosphine can be confirmed using spectroscopic methods such as ¹H

NMR, ¹³C NMR, and ³¹P NMR.[9][10]

Key Reactions and Applications
Chlorodiisopropylphosphine is a versatile reagent used in a variety of chemical

transformations.[2]

Synthesis of Tertiary Phosphines: It reacts with Grignard reagents or organolithium

compounds (RM) to produce tertiary phosphines ([(CH₃)₂CH]₂PR).[1] These phosphines are

widely used as ligands in catalysis.[2][3]

Synthesis of Phosphinites: It reacts with alcohols (ROH) or phenols, typically in the presence

of a base, to form phosphinites ([(CH₃)₂CH]₂POR).[1] Phosphinites also serve as important

ligands in coordination chemistry.[1]

Applications:

Catalysis: As a precursor to phosphine ligands, it is crucial in the development of catalysts

for organic synthesis, including cross-coupling reactions and polymer chemistry.[2][7]

Pharmaceutical Development: The compound is used in the synthesis of active

pharmaceutical ingredients (APIs).[2]

Materials Science: It is employed in the creation of advanced materials, such as polymers

and flame retardants.[3][5]

Chemical Biology: It is used in research involving phosphine chemistry to understand

biological processes.[2]

The following diagram illustrates the main reaction pathways of chlorodiisopropylphosphine.
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Caption: Key Reactions of Chlorodiisopropylphosphine.

Safety and Handling
Chlorodiisopropylphosphine is a hazardous chemical and must be handled with appropriate

safety precautions.

Hazards: It is a highly flammable liquid and vapor (H225) and causes severe skin burns and

eye damage (H314).[1][4][6] It reacts with water, releasing toxic and corrosive hydrogen

chloride gas.[1]

Handling:

Work in a well-ventilated fume hood.

Use personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat.[6]

Keep away from heat, sparks, and open flames.[6]
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Store in a cool, dry place under an inert atmosphere.[5]

Handle and store away from water and moisture.

Conclusion
Chlorodiisopropylphosphine is a fundamental building block in organophosphorus chemistry.

Its reactivity allows for the synthesis of a diverse range of phosphine ligands and other valuable

compounds. A thorough understanding of its properties, synthesis, and handling is essential for

its safe and effective use in research and development, particularly in the fields of catalysis,

materials science, and pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1205602#what-is-the-structure-of-
chlorodiisopropylphosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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